potassium peroxide
potassium peroxide
Potassium peroxide appears as a yellow granular solid. Mixtures of potassium peroxide and combustible material readily ignited by friction, heat or contact with moisture. Prolonged exposure to fire or heat may cause vigorous decomposition of the material and rupture of the container. Used as a bleach.
Brand Name:
Vulcanchem
CAS No.:
17014-71-0
VCID:
VC0104564
InChI:
InChI=1S/2K.O2/c;;1-2/q2*+1;-2
SMILES:
[O-][O-].[K+].[K+]
Molecular Formula:
K2O2
Molecular Weight:
110.195 g/mol
potassium peroxide
CAS No.: 17014-71-0
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VCID: VC0104564
Molecular Formula: K2O2
Molecular Weight: 110.195 g/mol
CAS No. | 17014-71-0 |
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Product Name | potassium peroxide |
Molecular Formula | K2O2 |
Molecular Weight | 110.195 g/mol |
IUPAC Name | dipotassium;peroxide |
Standard InChI | InChI=1S/2K.O2/c;;1-2/q2*+1;-2 |
Standard InChIKey | XXQBEVHPUKOQEO-UHFFFAOYSA-N |
Isomeric SMILES | [O-][O-].[K+].[K+] |
SMILES | [O-][O-].[K+].[K+] |
Canonical SMILES | [O-][O-].[K+].[K+] |
Colorform | Yellow amorphous solid WHITE POWDER |
Density | greater than 1 at 68 °F (USCG, 1999) greater than 1 at 20 °C |
Melting Point | 914 °F (USCG, 1999) 490 °C |
Physical Description | Potassium peroxide appears as a yellow granular solid. Mixtures of potassium peroxide and combustible material readily ignited by friction, heat or contact with moisture. Prolonged exposure to fire or heat may cause vigorous decomposition of the material and rupture of the container. Used as a bleach. |
Description | Potassium peroxide appears as a yellow granular solid. Mixtures of potassium peroxide and combustible material readily ignited by friction, heat or contact with moisture. Prolonged exposure to fire or heat may cause vigorous decomposition of the material and rupture of the container. Used as a bleach. |
Solubility | Reacts with wate |
PubChem Compound | 28202 |
Last Modified | Nov 11 2021 |
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